Cas no 1342993-60-5 (4-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine)

• Product Name: 4-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine
• CAS No: 1342993-60-5
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 5740947
• PubChem ID: 63015391
• Update Time: 2025-10-29

4-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12070425
• YYEJDMWHQUYEHX-UHFFFAOYSA-N
• AKOS012314185
• EN300-187627
• 1342993-60-5
• 4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]piperidine
• Piperidine, 4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]-
• 4-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine

• Inchi： 1S/C8H11F2N3O/c9-6(10)8-12-7(13-14-8)5-1-3-11-4-2-5/h5-6,11H,1-4H2
• InChI Key： YYEJDMWHQUYEHX-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2CCNCC2)=NO1)F

Computed Properties

• Exact Mass: 203.08701831g/mol
• Monoisotopic Mass: 203.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 286.2±50.0 °C(Predicted)
• pka: 9.42±0.10(Predicted)

Additional information on 4-5-(difluoromethyl)-1,2,4-oxadiazol-3-ylpiperidine

4-5-(Difluoromethyl)-1,2,4-Oxadiazol-3-Ylpiperidine: A Comprehensive Overview

The compound with CAS No. 1342993-60-5, known as 4-(5-(difluoromethyl)-1,2,4-oxadiazol-3-yl)piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery.

Structure and Synthesis: The molecule features a piperidine ring fused with a 1,2,4-oxadiazole moiety. The presence of a difluoromethyl group at the 5-position of the oxadiazole ring introduces unique electronic and steric properties. Recent studies have explored novel synthetic routes to this compound, leveraging advanced catalytic methods and microwave-assisted synthesis techniques to enhance yield and purity.

Biological Activity: Research has demonstrated that 4-(5-(difluoromethyl)-1,2,4-oxadiazol-3-yl)piperidine exhibits potent anti-inflammatory and antioxidant properties. A study published in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

Applications in Drug Discovery: The compound's unique structure has led to its investigation as a potential lead molecule for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that it can cross the blood-brain barrier efficiently and exhibit neuroprotective effects by modulating oxidative stress pathways.

Environmental Impact: Recent environmental assessments have focused on the biodegradability of this compound. Studies indicate that under aerobic conditions, it undergoes rapid degradation, reducing its potential ecological footprint. This is particularly important for its application in agricultural settings as a potential pesticide or herbicide.

Future Directions: Ongoing research is exploring the potential of this compound as a building block for more complex molecular architectures. Chemists are investigating its reactivity under various conditions to design novel heterocyclic compounds with enhanced bioavailability and efficacy.